N1-benzyl-N2-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)oxalamide
Description
N1-benzyl-N2-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)oxalamide, also known as BFM-1, is a novel compound that has been studied for its potential applications in scientific research. This compound has been synthesized using a specific method and has shown promising results in various studies.
Scientific Research Applications
Receptor Occupancy and Potential Therapeutic Applications
A study highlighted the role of 5-Hydroxytryptamine1A (5-HT(1A)) receptors in anxiety and depression treatment, identifying them as targets for novel drug development. A specific compound, DU 125530, demonstrated significant 5-HT(1A) receptor occupancy in the human brain, suggesting potential applications in treating anxiety and mood disorders. This novel, selective, silent 5-HT(1A) antagonist, when used in clinical development, showed high receptor occupancy at doses producing minimal acute side effects, hinting at its therapeutic potential in mood-related disorders (Rabiner et al., 2002).
Biomarker for Drug-Drug Interactions
N1-methylnicotinamide (NMN) has been identified as an endogenous biomarker for drug-drug interactions mediated by inhibition of multidrug and toxin extrusion proteins (MATEs) at the renal proximal tubule. The study discussed the analysis of NMN in plasma and urine samples in two clinical trials, focusing on a new probe drug cocktail. This research suggested that NMN clearance is more specific and sensitive for renal MATE inhibition than creatinine clearance, providing insight into its potential as a biomarker for renal drug-drug interactions (Müller et al., 2023).
Metabolism and Pharmacokinetics Studies
The disposition and metabolism of [14C]SB-649868, an orexin 1 and 2 receptor antagonist developed for insomnia treatment, was explored in humans. The study focused on metabolite profiling, characterization, and the elimination process of the compound and its metabolites. The findings showed extensive metabolism of SB-649868, with the principal route involving oxidation of the benzofuran ring, providing valuable insights into its pharmacokinetics and metabolism (Renzulli et al., 2011).
properties
IUPAC Name |
N'-benzyl-N-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]oxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N3O3/c24-19(21-13-16-5-2-1-3-6-16)20(25)22-14-17-8-10-23(11-9-17)15-18-7-4-12-26-18/h1-7,12,17H,8-11,13-15H2,(H,21,24)(H,22,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UFISFBHMXDYRBH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C(=O)NCC2=CC=CC=C2)CC3=CC=CO3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-{4-[2-(4-Chloro-phenyl)-thiazolidine-3-sulfonyl]-phenyl}-acetamide](/img/structure/B2449272.png)
![Ethyl 5-benzyl-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate](/img/structure/B2449274.png)
![2-[4-(4-methylpiperidin-1-yl)-1-oxophthalazin-2(1H)-yl]-N-phenylacetamide](/img/structure/B2449276.png)
![N-(4-fluorobenzyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine](/img/structure/B2449277.png)
![4-[(4-Chlorophenoxy)methyl]-1,3-thiazol-2-amine](/img/structure/B2449278.png)
![Ethyl 6-{[(4-chlorophenyl)sulfonyl]methyl}-4-(2-ethoxyphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate](/img/structure/B2449287.png)
![3-(4-fluorophenyl)-1-[2-(2-methoxyanilino)-2-oxoethyl]-N,N,5-trimethyl-2,4-dioxothieno[2,3-d]pyrimidine-6-carboxamide](/img/structure/B2449288.png)
